Cas no 914094-75-0 (4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine)

4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine is a brominated sulfonyl morpholine derivative primarily used as an intermediate in organic synthesis. Its key structural features include a reactive bromomethyl group and a sulfonyl-morpholine moiety, making it valuable for further functionalization in pharmaceutical and agrochemical applications. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its sulfonyl group enhances electrophilic reactivity, while the morpholine ring contributes to solubility in polar organic solvents. This compound is particularly useful in cross-coupling reactions and as a building block for designing more complex molecules. Care should be taken due to the bromomethyl group's potential lability under strong nucleophilic conditions.
4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine structure
914094-75-0 structure
Product Name:4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine
CAS No:914094-75-0
MF:C11H14BrNO3S
MW:320.202761173248
MDL:MFCD32693216
CID:5226667
Update Time:2025-10-18

4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine
    • Morpholine, 4-[[3-(bromomethyl)phenyl]sulfonyl]-
    • MDL: MFCD32693216
    • Inchi: 1S/C11H14BrNO3S/c12-9-10-2-1-3-11(8-10)17(14,15)13-4-6-16-7-5-13/h1-3,8H,4-7,9H2
    • InChI Key: VADDOYHPQPMDNI-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=CC(CBr)=C2)(=O)=O)CCOCC1

4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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eNovation Chemicals LLC
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Additional information on 4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine

Comprehensive Overview of 4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine (CAS No. 914094-75-0)

4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine (CAS No. 914094-75-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to in scientific literature by its IUPAC name, features a bromomethyl group attached to a phenyl ring, which is further linked to a morpholine moiety via a sulfonyl bridge. Such a configuration makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, the demand for high-purity intermediates like 4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine has surged, driven by advancements in drug discovery and precision agriculture. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and crop protection agents, aligning with global trends toward sustainable and targeted therapies. The compound’s CAS No. 914094-75-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge applications.

One of the key advantages of 4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine lies in its reactivity. The bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitution reactions, while the morpholine ring enhances solubility and bioavailability. These properties are critical in medicinal chemistry, where the compound is used to optimize pharmacokinetic profiles of drug candidates. Additionally, its sulfonyl linkage contributes to stability, making it a preferred choice for multi-step syntheses.

From an industrial perspective, CAS No. 914094-75-0 is often discussed in the context of green chemistry and process optimization. Manufacturers are investing in eco-friendly protocols to synthesize this compound, minimizing waste and energy consumption. This aligns with the growing emphasis on Environmental, Social, and Governance (ESG) compliance in chemical production. Searches for sustainable synthesis of 4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine have spiked, indicating industry-wide shifts toward responsible practices.

Analytical characterization of 4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure batch-to-batch consistency, a critical factor for regulatory approval in pharmaceutical applications. The compound’s spectral data is widely documented, aiding researchers in quality control and structural verification.

Looking ahead, the role of CAS No. 914094-75-0 in emerging technologies like AI-driven drug design cannot be overlooked. Computational models increasingly rely on structurally diverse intermediates like this to predict bioactive conformations. As such, the compound is poised to remain a staple in high-throughput screening libraries and combinatorial chemistry platforms.

In summary, 4-[[3-(Bromomethyl)phenyl]sulfonyl]morpholine represents a convergence of innovation and practicality. Its applications span life sciences, material engineering, and beyond, fueled by its adaptable chemistry and alignment with modern scientific priorities. For researchers and industry professionals, understanding its properties and potential is essential to leveraging its full capabilities.

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